4-[(2-Fluorobenzoyl)amino]-3-methylphenyl 2-fluorobenzoate

• Molecular Formula: C21H15F2NO3
• Molecular Weight: 367.3 g/mol
• IUPAC Name: [4-[(2-fluorobenzoyl)amino]-3-methylphenyl] 2-fluorobenzoate
• InChI: InChI=1S/C21H15F2NO3/c1-13-12-14(27-21(26)16-7-3-5-9-18(16)23)10-11-19(13)24-20(25)15-6-2-4-8-17(15)22/h2-12H,1H3,(H,24,25)
• InChI Key: UAVUIPCOYAYVJV-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)OC(=O)C2=CC=CC=C2F)NC(=O)C3=CC=CC=C3F

Description

4-[(2-Fluorobenzoyl)amino]-3-methylphenyl 2-fluorobenzoate, also known as FB-3, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in drug discovery and development. FB-3 is a member of the benzamide family of compounds and is known for its potent activity against a variety of biological targets.

Mechanism of Action

4-[(2-Fluorobenzoyl)amino]-3-methylphenyl 2-fluorobenzoate exerts its biological activity by binding to specific targets within cells and altering their function. It has been shown to inhibit the activity of protein kinases, enzymes, and receptors, which can lead to changes in cellular signaling pathways and ultimately result in changes in cellular behavior.
Biochemical and Physiological Effects:
4-[(2-Fluorobenzoyl)amino]-3-methylphenyl 2-fluorobenzoate has been shown to have a variety of biochemical and physiological effects in cells and organisms. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth and proliferation of cancer cells, and reduce inflammation in cells and tissues.

Advantages and Limitations for Lab Experiments

4-[(2-Fluorobenzoyl)amino]-3-methylphenyl 2-fluorobenzoate has several advantages for use in lab experiments, including its high potency and selectivity for specific targets. However, it also has limitations, including its potential toxicity and the need for careful handling and storage.

Future Directions

There are many potential future directions for research on 4-[(2-Fluorobenzoyl)amino]-3-methylphenyl 2-fluorobenzoate. One area of focus is the development of new and more efficient synthesis methods for 4-[(2-Fluorobenzoyl)amino]-3-methylphenyl 2-fluorobenzoate. Additionally, there is ongoing research on the potential applications of 4-[(2-Fluorobenzoyl)amino]-3-methylphenyl 2-fluorobenzoate in the treatment of a variety of diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Further research is also needed to better understand the biological mechanisms underlying the activity of 4-[(2-Fluorobenzoyl)amino]-3-methylphenyl 2-fluorobenzoate and to identify new targets for its use in drug discovery and development.

Synthesis Methods

4-[(2-Fluorobenzoyl)amino]-3-methylphenyl 2-fluorobenzoate can be synthesized using a variety of methods, including the use of palladium-catalyzed cross-coupling reactions and Suzuki-Miyaura coupling reactions. These methods have been shown to be effective in producing high yields of 4-[(2-Fluorobenzoyl)amino]-3-methylphenyl 2-fluorobenzoate with high purity.

Scientific Research Applications

4-[(2-Fluorobenzoyl)amino]-3-methylphenyl 2-fluorobenzoate has been extensively studied for its potential applications in drug discovery and development. It has been shown to have potent activity against a variety of biological targets, including protein kinases, enzymes, and receptors. 4-[(2-Fluorobenzoyl)amino]-3-methylphenyl 2-fluorobenzoate has been studied as a potential treatment for a variety of diseases, including cancer, Alzheimer's disease, and Parkinson's disease.